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Compound of Interest

Compound Name: Zirconium(IV) Propoxide

Cat. No.: B1204390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties and

reactivity of Zirconium(IV) propoxide. This organometallic compound, a key precursor in

materials science and catalysis, is explored in detail, with a focus on its physical

characteristics, reactivity, and handling protocols.

Core Chemical Properties
Zirconium(IV) propoxide, also known as zirconium n-propoxide or tetra-n-propyl zirconate, is

a colorless to pale yellow, slightly viscous liquid with an alcohol-like odor.[1][2] It is commonly

supplied as a 70% solution in 1-propanol.[3][4] The compound is highly sensitive to moisture

and will react slowly with water or humid air.[1][5]

Physicochemical Data
A summary of the key quantitative properties of Zirconium(IV) propoxide is presented in the

tables below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₁₂H₂₈O₄Zr [1]

Molecular Weight 327.57 g/mol [1][2]

CAS Number 23519-77-9 [1]

Appearance
Colorless to pale yellow,

slightly viscous solution
[1][6]

Odor Alcohol-like [1][2]

Physical Property Value Reference(s)

Melting Point -55.00 °C [1]

Boiling Point 208 °C at 0.1 mm Hg [1][3][4]

Density 1.058 g/mL at 20 °C [1]

1.044 g/mL at 25 °C [3]

Refractive Index n20/D 1.454 [1]

n20/D 1.451 [3]

Flash Point 83 °F (28.3 °C) [1]

Vapor Pressure 19.4 hPa at 20 °C [1]

Solubility
Soluble in alcohol and toluene.

Not miscible in water.
[1]

Reactivity Profile
Zirconium(IV) propoxide is a reactive organometallic compound, primarily characterized by its

susceptibility to hydrolysis and its utility in condensation reactions.[7]

Hydrolysis
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The most significant reaction of Zirconium(IV) propoxide is its hydrolysis upon contact with

water. This reaction leads to the formation of zirconium dioxide (zirconia, ZrO₂) and propanol.

The overall reaction can be represented as:

Zr(OCH₂CH₂CH₃)₄ + 2H₂O → ZrO₂ + 4CH₃CH₂CH₂OH[7]

This hydrolysis reaction is the fundamental step in the sol-gel process for producing zirconia-

based materials.[7][8] The reaction is sensitive to moisture, and controlled addition of water is

crucial for managing the resulting material's properties.[1][5] Acetic acid can be used to modify

the precursor and control the hydrolysis kinetics.[9]

Condensation Reactions
Zirconium(IV) propoxide can undergo condensation reactions, which involve the formation of

zirconium-oxygen-zirconium (Zr-O-Zr) bonds.[7] These reactions, often catalyzed by acids or

bases, are essential in the polymerization process that transforms the initial sol into a gel

network during sol-gel synthesis.[7]

Thermal Decomposition
Upon heating, Zirconium(IV) propoxide will decompose. Thermal decomposition can release

irritating and toxic gases, including carbon monoxide and carbon dioxide.[10][11] The thermal

decomposition of the zirconium oxyhydroxide intermediate, formed during hydrolysis, proceeds

through amorphous zirconia to metastable tetragonal zirconia and finally to monoclinic zirconia.

[12]

Experimental Protocols
Detailed methodologies for the synthesis and application of Zirconium(IV) propoxide are

crucial for reproducible research and development.

Synthesis of Zirconium(IV) Propoxide
A common laboratory-scale synthesis of Zirconium(IV) propoxide involves the reaction of

zirconium tetrachloride with propanol in the presence of a base, such as ammonia, to

neutralize the hydrochloric acid byproduct.[7][13]

Materials:
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Zirconium(IV) chloride (ZrCl₄)

Anhydrous n-propanol

Anhydrous toluene (or other inert solvent)

Ammonia gas or a solution of ammonia in propanol

Procedure:

In a nitrogen-filled glovebox, a Schlenk flask is charged with zirconium(IV) chloride and

anhydrous toluene.[13]

The flask is connected to a Schlenk line and cooled in a water bath.[13]

A solution of ammonia in n-propanol is added dropwise to the stirred suspension of

zirconium tetrachloride. The reaction is exothermic.[13]

After the addition is complete, the reaction mixture is stirred at room temperature for a

specified period (e.g., 1 hour).[13]

The precipitated ammonium chloride is removed by filtration under an inert atmosphere.[13]

The solvent is removed from the filtrate under reduced pressure to yield the crude

Zirconium(IV) propoxide.[13]

The product can be purified by vacuum distillation.[1]

Sol-Gel Synthesis of Zirconia Nanoparticles
Zirconium(IV) propoxide is a widely used precursor for the synthesis of zirconium oxide

nanoparticles via the sol-gel method.[7][14]

Materials:

Zirconium(IV) propoxide solution (e.g., 70% in 1-propanol)

Anhydrous ethanol or propanol
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Deionized water

Acid or base catalyst (e.g., nitric acid or ammonia) (optional)

Procedure:

Zirconium(IV) propoxide is dissolved in an anhydrous alcohol (e.g., propanol) under

vigorous stirring in an inert atmosphere.[14]

A mixture of water and alcohol, optionally containing a catalyst, is added dropwise to the

alkoxide solution. The controlled addition of water initiates hydrolysis.[7][14]

The solution is stirred for a period to allow for hydrolysis and condensation reactions, leading

to the formation of a sol.[14]

The resulting sol is aged, during which a gel network is formed.

The gel is then dried to remove the solvent, often through conventional heating or

supercritical drying.[14]

Finally, the dried gel is calcined at elevated temperatures to remove residual organic matter

and induce crystallization of the zirconia nanoparticles.[14] The calcination temperature

influences the final crystalline phase of the ZrO₂.[8]

Visualizing the Reactivity
To better illustrate the chemical processes involving Zirconium(IV) propoxide, the following

diagrams outline the key reaction pathways.

Zirconium(IV) Propoxide
Zr(OPr)₄

Hydrolysis

Water
2H₂O

Zirconium Dioxide
ZrO₂

Propanol
4PrOH
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Caption: Hydrolysis of Zirconium(IV) propoxide.
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Caption: The Sol-Gel process using Zirconium(IV) propoxide.

Handling and Safety
Zirconium(IV) propoxide is a flammable liquid and vapor.[1][10] It is also moisture-sensitive

and should be handled under an inert atmosphere (e.g., nitrogen or argon).[1][5] Personal

protective equipment, including impervious gloves, safety goggles, and protective clothing,

should be worn when handling this chemical.[10][15] Storage should be in a tightly closed

container in a dry, cool, and well-ventilated area away from heat, sparks, and open flames.[11]

In case of fire, dry chemical or dry sand should be used for extinction.[10] The compound may

cause skin and serious eye irritation.[10] Inhalation may cause respiratory irritation,

drowsiness, or dizziness.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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